Cas no 7757-82-6 (Sodium sulfate)

• Product name: Sodium sulfate
• CAS No: 7757-82-6
• MF: Na₂O₄S
• MW: 142.042140960693
• MDL: MFCD00003504
• CID: 47742
• PubChem ID: 24852268

Sodium sulfate Chemical and Physical Properties

Names and Identifiers

• Sodium sulfate
• DETERGENT SALT CAKE
• GLAUBER'S SALT
• KJELDAHL CATALYST TABLETS SODIUM SULFATE
• NATRII SULFAS
• SALT CAKE
• SODIUM SULPHATE
• SULFATE STANDARD SOLUTION
• Anhydrous sodium sulfate
• Bisodium sulfate
• Crimidesa
• Crude sodium sulfate
• dibasicsodiumsulfate
• Disodium monosulfate
• Disodium sulfate
• Disodium sulphate
• Sodium sulfate anhydrous
• Sodium sulfate monoclinic
• Sodiumsulfate-anhydrous
• Sodium Sulphate Anhydrous
• anhydrous sodium carbonate
• anhydrous sodium formate
• anhydrous sodium sulphate
• sodium carbonate powder
• sodium carbonate solution
• sodium formaite
• sodium formate powder
• sodium formiate
• SODIUM SULFATE ANHYDROUS PESTANAL
• Sodium sulfate anhyfrous
• solid sodium carbonate
• Sulfuricacid disodium salt (8CI,9CI)
• Kemsol
• Sodium sulfate, anhydrous
• Thenardite
• Sulfuric acid disodium salt
• Sodium sulfate (2:1)
• sodiumsulfate
• Sulfuric acid, sodium salt
• Dibasic sodium sulfate
• Natriumsufat
• Natriumsulfat (German)
• Sulfate, sodium
• Sulfuric acid sodium salt (1:2)
• Sodium sulfate (Na2SO4)
• Sulfuric acid, disodium salt
• sodium sulfide
• Transparent powder for ink
• Sodium Sulfate Aqueous Solution
• Transparent Powder
• Na2SO4
• NATRII SULFAS ANHYDRICUS
• AKOS015833463
• Anhydous sodium sulfate (JP17)
• Na2O4S
• SODIUM SULFATE ANHYDROUS [WHO-DD]
• SODIUM SULFATE, ANHYDROUS (EP MONOGRAPH)
• EINECS 270-211-2
• Sodium sulfate, p.a., 99.0-101.0%, reag. ISO
• Sodium sulfate, BioUltra, anhydrous, >=99.0% (T)
• Sodium sulfate, tested according to Ph.Eur., anhydrous
• NS00081401
• Sodium sulfate, dried (TN)
• Sodium sulfate, >=99.0%, plant cell culture tested
• Sodium sulfate, anhydrous, free-flowing, Redi-Dri(TM), ACS reagent, >=99%
• Sodium sulfate, AR, anhydrous, >=99.5%
• 7757-82-6
• disodium;sulfate
• NATRII SULFAS ANHYDRICUS [WHO-IP LATIN]
• Sulfuric acid sodium salt
• CHEBI:32149
• Sodium sulfate, 99.9955% (metals basis)
• Sodium sulfate, ReagentPlus(R), >=99.0%
• EINECS 268-773-9
• 7757-82-6 (anhyd.)
• Glaubers salt
• Sodium sulfate, >=99.99% trace metals basis
• HSDB 5042
• SODIUM SULFATE ANHYDROUS (USP MONOGRAPH)
• Caswell No. 793
• ANHYDROUS SODIUM SULFATE (MART.)
• E514
• SAL MIRABILIS ANHYDRICUS
• SODIUM SULFATE ANHYDROUS (II)
• DTXSID1021291
• 36KCS0R750
• SODIUM SULFATE [HSDB]
• S0566
• EC 231-820-9
• Sulfuric acid disodium salt, anhydrous
• EPA Pesticide Chemical Code 005604
• Sodium sulfate, SAJ first grade, >=99.0%, powder
• SODIUM SULFATE, ANHYDROUS [EP MONOGRAPH]
• Sodium sulfate, ACS reagent, >=99.0%, anhydrous, granular
• MFCD00003504
• Tox21_201045
• Sodium sulfate, purum, anhydrous, >=99.0% (T)
• Sodium Sulfate Anhydrous; Sodium sulphate
• Sodium sulfate, dried [JAN]
• Natriumsulfat
• Sodium sulfate, for HPLC, 99.0-101.0% (T)
• ANHYDROUS SODIUM SULFATE [MART.]
• SODIUM SULFATE ANHYDROUS [ORANGE BOOK]
• NCGC00258598-01
• SODIUM SULFATE ANHYDROUS [USP MONOGRAPH]
• SODIUM SULFATE COMPONENT OF SUPREP BOWEL PREP KIT
• Sodium sulfate anyhdrous
• Sodium sulphate, anhydrous
• SODIUM SULFATE, ANHYDROUS [WHO-IP]
• 15124-09-1
• CHEMBL233406
• Sodium sulfate, JIS special grade, >=99.0%
• ANHYDROUS SODIUM SULFATE [JAN]
• NSC 403914
• 13759-07-4
• SDA 17-062-04
• SODIUM SULFATE ANHYDROUS [II]
• Sodium sulfate, SAJ first grade, >=99.0%, beads
• SULFURIC ACID DISODIUM SALT, ANHYDROUS [WHO-IP]
• DTXCID601291
• NSC-403914
• Sodium sulfate, Trace metals grade, 99.99%
• Sodium sulfate sodium salt (Na2SO4)
• Sodium sulfate, anhydrous, free-flowing, Redi-Dri(TM), ReagentPlus(R), >=99%
• EINECS 231-820-9
• BCP13313
• SODIUM SULFATE [MI]
• DB-231847
• UNII-36KCS0R750
• Sodium sulfate, ACS reagent
• Sodium sulfate, BioXtra, >=99.0%
• EINECS 268-366-6
• Sodium sulfate, dried
• Na sulphate
• CAS-7757-82-6
• Thenardite (Na2(SO4))
• D01732
• AI3-02398
• Sodium sulfate, puriss. p.a., ACS reagent, reag. ISO, reag. Ph. Eur., anhydrous, >=99.0%
• Sodium sulfate, Vetec(TM) reagent grade, 99%
• Sodium sulfate, dried (JAN)
• Q211737
• Sodium sulfate, anhydrous, granular, free-flowing, Redi-Dri(TM), ACS reagent, >=99%
• Sodium sulfate, meets USP testing specifications
• Sodium sulfate, ACS reagent, >=99.0%, anhydrous, powder
• SODIUM SULFATE ANHYDROUS [USP-RS]
• DB09472
• Sodium sulfate, LR, anhydrous, >=99%
• 231-820-9
• Sodium sulfate 5% (w/w) aqueous solution
• FS12179

• MDL： MFCD00003504
• Inchi： 1S/2Na.H2O4S/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2
• InChI Key： PMZURENOXWZQFD-UHFFFAOYSA-L
• SMILES： S(=O)(=O)([O-])[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 141.93100
• Monoisotopic Mass: 141.931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 88.6

Experimental Properties

• Color/Form: White crystalline powder with moisture absorption
• Density: 2.68 g/mL at 25 °C(lit.)
• Melting Point: 884 °C (lit.)
• Boiling Point: 1700ºC
• Flash Point: No data available
• Refractive Index: 1.484
• PH: 5.2-8.0 (50g/l, H2O, 20℃)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 18.5MG/L
• Stability/Shelf Life: Stable. Incompatible with strong acids, aluminium, magnesium, strong bases. Hygroscopic.
• PSA: 88.64000
• LogP: -0.25720
• Merck: 8680
• Solubility: Insoluble in ethanol, soluble in water, soluble in glycerol
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

Sodium sulfate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：WE1650000
• Hazardous Material Identification：
• Storage Condition：room temp
• TSCA：Yes
• Risk Phrases：R36

Sodium sulfate Customs Data

• Customs Data：

  China Customs Code:

  2833190000

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal sulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Solvents and Organic Chemicals Organic Solvents
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Sodium sulfate

Sodium Sulfate (CAS No. 7757-82-6): An Overview of Its Properties, Applications, and Recent Research

Sodium sulfate, also known as Glauber's salt, is a versatile inorganic compound with the chemical formula Na₂SO₄. It is a white, water-soluble salt that is widely used in various industrial and pharmaceutical applications. This compound has a molecular weight of 142.04 g/mol and is commonly found in both anhydrous and hydrated forms. The hydrated form, Na₂SO₄·10H₂O, is known as Glauber's salt and is often used in the pharmaceutical industry for its mild laxative properties.

The physical properties of sodium sulfate are well-documented. It has a melting point of 884°C and a boiling point of 1,429°C. The compound is highly soluble in water, with a solubility of approximately 47.6 g/100 mL at 25°C. This high solubility makes it an ideal choice for various aqueous solutions and processes. Additionally, sodium sulfate exhibits low toxicity and is generally considered safe for use in many applications.

In the pharmaceutical industry, sodium sulfate is primarily used as a mild laxative. It works by drawing water into the intestines, which helps to soften the stool and promote bowel movements. This property makes it useful in treating constipation and preparing patients for medical procedures such as colonoscopies. Recent studies have also explored its potential in other therapeutic applications, such as its use in combination with other drugs to enhance their efficacy.

Beyond its pharmaceutical applications, sodium sulfate is extensively used in the chemical industry. It serves as a raw material in the production of detergents, glass, and textiles. In the detergent industry, it acts as a filler and bulking agent, improving the overall performance of cleaning products. In glass manufacturing, it helps to reduce the temperature required for melting raw materials, thereby saving energy and reducing production costs. In textiles, it is used as a dyeing assistant to improve the evenness and quality of dyeing processes.

The environmental impact of sodium sulfate has been a subject of recent research. While it is generally considered environmentally friendly due to its low toxicity and biodegradability, concerns have been raised about its potential to increase salinity in water bodies when discharged in large quantities. Studies have shown that proper management and disposal practices can mitigate these environmental risks, ensuring that the benefits of using sodium sulfate are maximized while minimizing any negative impacts.

In the realm of research and development, sodium sulfate continues to be an important compound for scientists and engineers. Its unique properties make it suitable for use in various experimental setups and processes. For example, it has been used in the synthesis of new materials with enhanced properties, such as catalysts for chemical reactions and nanomaterials for advanced applications.

The safety profile of sodium sulfate is well-established. It is classified as non-hazardous by most regulatory bodies and can be handled with standard laboratory precautions. However, it is important to note that exposure to high concentrations can cause irritation to the eyes and skin. Proper personal protective equipment (PPE) should be worn when handling this compound to ensure safety.

In conclusion, sodium sulfate (CAS No. 7757-82-6) is a multifaceted compound with a wide range of applications across various industries. Its unique physical and chemical properties make it an essential component in many processes, from pharmaceutical formulations to industrial manufacturing. Ongoing research continues to uncover new potential uses for this versatile compound, further solidifying its importance in modern science and technology.